Cas no 21762-92-5 (3-amino-1,5-dimethyl-1H-pyrazole-4-carbonitrile)

• Product Name: 3-amino-1,5-dimethyl-1H-pyrazole-4-carbonitrile
• CAS No: 21762-92-5
• MF: C₆H₈N₄
• MW: 136.15452003479
• MDL: MFCD19206035
• CID: 4641731
• PubChem ID: 22222305
• Update Time: 2025-06-10

3-amino-1,5-dimethyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-1,5-dimethyl-1H-pyrazole-4-carbonitrile
• 3-aMino-1,5-diMethyl-pyrazole-4-carbonitrile
• 3-amino-1,5-dimethylpyrazole-4-carbonitrile
• Z2380439375

• MDL： MFCD19206035
• Inchi： 1S/C6H8N4/c1-4-5(3-7)6(8)9-10(4)2/h1-2H3,(H2,8,9)
• InChI Key： YFYUIVCSYNXULP-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C#N)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 170
• XLogP3: 0.6
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-amino-1,5-dimethyl-1H-pyrazole-4-carbonitrile

Comprehensive Overview of 3-amino-1,5-dimethyl-1H-pyrazole-4-carbonitrile (CAS No. 21762-92-5)

3-amino-1,5-dimethyl-1H-pyrazole-4-carbonitrile (CAS No. 21762-92-5) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core substituted with amino and cyano functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential applications due to its reactivity and compatibility with diverse chemical transformations.

The compound’s CAS number 21762-92-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With the rise of AI-driven drug discovery and green chemistry initiatives, 3-amino-1,5-dimethyl-1H-pyrazole-4-carbonitrile is often highlighted in discussions about sustainable synthesis and high-throughput screening. Its relevance extends to topics like catalysis optimization and molecular docking, which are frequently searched in academic and industrial contexts.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-amino-1,5-dimethyl-1H-pyrazole-4-carbonitrile?" Modern methodologies often involve microwave-assisted synthesis or one-pot reactions, which align with the demand for time-efficient and cost-effective protocols. Additionally, its role in constructing nitrogen-rich scaffolds for bioactive molecules is a hotspot in medicinal chemistry forums.

From an SEO perspective, keywords like "pyrazole derivatives applications", "CAS 21762-92-5 supplier", and "amino pyrazole carbonitrile synthesis" are highly relevant. These terms reflect user intent, ranging from procurement to technical synthesis guidance. The compound’s adaptability in polymer science and material engineering further broadens its appeal, as evidenced by growing interest in functionalized heterocycles for advanced materials.

In analytical chemistry, 3-amino-1,5-dimethyl-1H-pyrazole-4-carbonitrile is characterized by techniques such as NMR spectroscopy, HPLC purity testing, and mass spectrometry. These methods ensure compliance with quality control standards, a priority for manufacturers and end-users alike. Discussions on platforms like ResearchGate and PubMed often emphasize its structural elucidation and spectral data interpretation, addressing common queries from the scientific community.

Environmental and safety profiles of CAS 21762-92-5 are also frequently explored. While not classified as hazardous under major regulatory frameworks, its handling guidelines are detailed in SDS documentation, aligning with laboratory safety trends. This aspect resonates with professionals seeking best practices for chemical management, a topic gaining traction in occupational health circles.

In conclusion, 3-amino-1,5-dimethyl-1H-pyrazole-4-carbonitrile exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to material science—ensure its continued relevance in both academic and industrial settings. As research evolves, this compound is poised to remain a focal point in discussions on heterocyclic chemistry advancements and sustainable industrial processes.